Cas no 98273-79-1 (Methyl 3-chloroisonicotinate)
Methyl 3-chloroisonicotinate is a versatile chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring a chlorinated pyridine ring and an ester functional group, makes it a valuable building block for constructing more complex heterocyclic compounds. The compound exhibits good reactivity in nucleophilic substitution and cross-coupling reactions, enabling efficient derivatization. Its stability under standard storage conditions and moderate solubility in common organic solvents facilitate handling in laboratory and industrial settings. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups on the aromatic ring allows for selective functionalization, enhancing its utility in medicinal chemistry applications, particularly in the development of bioactive molecules.
Methyl 3-chloroisonicotinate structure
Product Name:Methyl 3-chloroisonicotinate
CAS No:98273-79-1
MF:C7H6ClNO2
MW:171.581040859222
MDL:MFCD09910337
CID:801707
PubChem ID:15324397
Update Time:2025-05-27
Methyl 3-chloroisonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloroisonicotinate
- 4-Pyridinecarboxylicacid, 3-chloro-, methyl ester
- Methyl 3-chloronicotinate
- methyl 3-chloropyridine-4-carboxylate
- 3-Chloro-4-pyridinecarboxylic acid methyl ester
- 4-Pyridinecarboxylic acid, 3-chloro-, methyl ester
- SCHEMBL949750
- DTXSID50571497
- FT-0738616
- 3-chloro-pyridine-4-carboxylic acid methyl ester
- (R)-N-1-Boc-N-4-Cbz-2-piperazinecarboxylicacid
- 98273-79-1
- SY043110
- AC-33443
- UWSWHAPVUHNFKD-UHFFFAOYSA-N
- CS-0038405
- GS-5006
- MFCD09910337
- EN300-131042
- AM804628
- AKOS006310563
- 3-chloroisonicotinic acid methyl ester
- DB-026073
- DB-010179
-
- MDL： MFCD09910337
- Inchi： 1S/C7H6ClNO2/c1-11-7(10)5-2-3-9-4-6(5)8/h2-4H,1H3
- InChI Key： UWSWHAPVUHNFKD-UHFFFAOYSA-N
- SMILES： ClC1C=NC=CC=1C(=O)OC
Computed Properties
- Exact Mass: 171.00900
- Monoisotopic Mass: 171.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 70-75 ºC (0.1 Torr)
- Flash Point: 94.7±21.8 ºC,
- Refractive Index: 1.53425 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (8.6 g/l) (25 º C),
- PSA: 39.19000
- LogP: 1.52160
Methyl 3-chloroisonicotinate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-chloroisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178069-5g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 97% | 5g |
$189 | 2021-08-05 | |
| Chemenu | CM178069-10g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 97% | 10g |
$290 | 2021-08-05 | |
| Apollo Scientific | OR955631-1g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 97% | 1g |
£42.00 | 2023-08-31 | |
| abcr | AB451133-5 g |
Methyl 3-chloroisonicotinate; . |
98273-79-1 | 5g |
€168.30 | 2023-04-22 | ||
| Chemenu | CM178069-5g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 97% | 5g |
$74 | 2022-06-09 | |
| Chemenu | CM178069-10g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 97% | 10g |
$124 | 2022-06-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M860398-1g |
Methyl 3-chloroisonicotinate |
98273-79-1 | ≥98% | 1g |
302.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Y15205-5g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 98% | 5g |
10048.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Y15205-1g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 98% | 1g |
3118.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TE319-5g |
Methyl 3-chloroisonicotinate |
98273-79-1 | 97% | 5g |
1351CNY | 2021-05-08 |
Methyl 3-chloroisonicotinate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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